Cas no 2228469-71-2 (5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one)

5-(3-Methylthiophen-2-yl)-1,3-oxazolidin-2-one is a heterocyclic compound featuring a fused oxazolidinone and thiophene ring system. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The oxazolidin-2-one moiety is known for its role as a chiral auxiliary and bioisostere, while the 3-methylthiophene group contributes to enhanced lipophilicity and electronic properties. The compound's rigid framework allows for selective functionalization, making it a versatile intermediate in medicinal chemistry. Its stability under various reaction conditions further supports its utility in multi-step synthetic routes. This combination of structural features makes it valuable for designing biologically active molecules with tailored properties.
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one structure
2228469-71-2 structure
Product name:5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
CAS No:2228469-71-2
MF:C8H9NO2S
MW:183.227560758591
CID:6054923
PubChem ID:165879522

5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
    • EN300-1812300
    • 2228469-71-2
    • Inchi: 1S/C8H9NO2S/c1-5-2-3-12-7(5)6-4-9-8(10)11-6/h2-3,6H,4H2,1H3,(H,9,10)
    • InChI Key: KELHZJNVHBZZQB-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C1CNC(=O)O1

Computed Properties

  • Exact Mass: 183.03539970g/mol
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6Ų
  • XLogP3: 1.3

5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1812300-5.0g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
5g
$4102.0 2023-05-26
Enamine
EN300-1812300-0.05g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
0.05g
$1188.0 2023-09-19
Enamine
EN300-1812300-10g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
10g
$6082.0 2023-09-19
Enamine
EN300-1812300-1g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
1g
$1414.0 2023-09-19
Enamine
EN300-1812300-10.0g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
10g
$6082.0 2023-05-26
Enamine
EN300-1812300-0.25g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
0.25g
$1300.0 2023-09-19
Enamine
EN300-1812300-0.1g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
0.1g
$1244.0 2023-09-19
Enamine
EN300-1812300-0.5g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
0.5g
$1357.0 2023-09-19
Enamine
EN300-1812300-2.5g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
2.5g
$2771.0 2023-09-19
Enamine
EN300-1812300-1.0g
5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one
2228469-71-2
1g
$1414.0 2023-05-26

Additional information on 5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228469-71-2): Properties, Applications, and Industry Insights

The compound 5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228469-71-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique oxazolidinone core and thiophene substituent, this compound exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting antibacterial and anti-inflammatory pathways, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for sustainable synthesis methods and green chemistry applications has driven interest in compounds like 5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one. Its structural motifs are frequently discussed in forums focusing on biodegradable materials and catalysis optimization, reflecting broader industry trends. The compound’s CAS No. 2228469-71-2 is often queried in databases by chemists investigating structure-activity relationships (SAR) or molecular docking studies, highlighting its relevance in computational chemistry.

From a technical perspective, the oxazolidinone scaffold in this compound is known for its role in enhancing bioavailability and metabolic stability, critical factors in modern drug design. The incorporation of a 3-methylthiophene group further modulates electronic properties, enabling tailored interactions with biological targets. Such features resonate with current searches for fragment-based drug discovery (FBDD) and small-molecule inhibitors, underscoring the compound’s alignment with cutting-edge research.

Beyond pharmaceuticals, 5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one has potential applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, a topic frequently searched in conjunction with renewable energy technologies. This dual applicability in life sciences and energy sectors positions the compound as a multidisciplinary asset.

Quality and safety are paramount in handling CAS No. 2228469-71-2. Reputable suppliers provide detailed analytical certificates (CoA) and MSDS documentation, addressing common queries about purity standards and storage conditions. Researchers also emphasize the importance of scalable synthesis routes to meet industrial demands, a recurring theme in process chemistry discussions.

In summary, 5-(3-methylthiophen-2-yl)-1,3-oxazolidin-2-one represents a convergence of innovation across multiple scientific domains. Its CAS No. 2228469-71-2 serves as a gateway to exploring advanced applications, from precision medicine to sustainable technologies, while adhering to rigorous safety and regulatory frameworks.

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